N-cyclopropyl-2-[(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]hydrazinecarbothioamide

• Molecular Formula: C14H18N6OS
• Molecular Weight: 318.40 g/mol
• IUPAC Name: 1-cyclopropyl-3-[(1,3,6-trimethylpyrazolo[3,4-b]pyridine-4-carbonyl)amino]thiourea
• InChI: InChI=1S/C14H18N6OS/c1-7-6-10(11-8(2)19-20(3)12(11)15-7)13(21)17-18-14(22)16-9-4-5-9/h6,9H,4-5H2,1-3H3,(H,17,21)(H2,16,18,22)
• InChI Key: FXBBASUGPYFQFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NN(C2=N1)C)C)C(=O)NNC(=S)NC3CC3

Description

N-cyclopropyl-2-[(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]hydrazinecarbothioamide is a complex organic compound with a molecular formula of C₁₄H₁₈N₆OS. . The unique structure of this compound makes it of interest in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of N-cyclopropyl-2-[(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]hydrazinecarbothioamide involves several steps:

Formation of the Pyrazolopyridine Core: The pyrazolopyridine core can be synthesized through the reaction of 1-phenyl-3-methyl-5-amino-pyrazole with 1,3-diketones in glacial acetic acid.

Hydrazinecarbothioamide Formation: The final step involves the reaction of the cyclopropylated pyrazolopyridine with hydrazinecarbothioamide under acidic conditions to yield the target compound.

Industrial production methods for this compound would likely involve optimization of these synthetic routes to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

N-cyclopropyl-2-[(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]hydrazinecarbothioamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace specific functional groups.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N-cyclopropyl-2-[(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]hydrazinecarbothioamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-[(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]hydrazinecarbothioamide involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity . This can lead to various biological responses, such as inhibition of cell proliferation or induction of apoptosis .

Comparison with Similar Compounds

N-cyclopropyl-2-[(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]hydrazinecarbothioamide can be compared with other similar compounds, such as:

1H-pyrazolo[3,4-b]pyridines: These compounds share the same pyrazolopyridine core but differ in their substituents.

Phenylpyrazoles: These compounds contain a pyrazole ring bound to a phenyl group and exhibit different chemical and biological properties.

Indole Derivatives: These compounds have a similar heterocyclic structure and are known for their diverse biological activities.

The uniqueness of this compound lies in its specific substituents and the resulting biological activities .